(1,2,3-Trimethyl-2-cyclopropen-1-yl)benzene
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Overview
Description
(1,2,3-trimethyl-2-cyclopropen-1-yl)benzene is a member of the class of benzenes that is benzene substituted by a 1,2,3-trimethyl-2-cyclopropen-1-yl group. It has a role as a metabolite. It is a member of cyclopropanes and a member of benzenes.
Scientific Research Applications
Synthesis and Chemical Reactions
Synthesis of Cyclopropenes : A study by Han and Kass (1999) explored the synthesis of 3-aryl-3-trimethylsilylcyclopropenes by a four-step reaction sequence. These cyclopropenes are important intermediates in organic synthesis (Han & Kass, 1999).
Photorearrangement of Vinylidenecyclopropanes : Mizuno et al. (2001) investigated the photorearrangement of 1-diarylvinylidene-2,2,3,3-tetramethylcyclopropanes, leading to rearranged products. This process has implications for organic synthesis and photochemistry (Mizuno et al., 2001).
Metallation and Complex Formation
Platinum(0) Complexes of Cyclopropenes : Research by Visser, Schipperijn, and Lukas (1973) demonstrated the coordination of various cyclopropenes, including trimethyl derivatives, to platinum. This study contributes to the field of organometallic chemistry (Visser, Schipperijn, & Lukas, 1973).
Self-Assembly of Trinuclear Palladium(II) Complexes : Carina, Williams, and Bernardinelli (2001) studied the cyclometalation of ligands with palladium, leading to trimeric complexes. This has implications for materials science and coordination chemistry (Carina, Williams, & Bernardinelli, 2001).
Polymerization and Material Science
Polymerization of Cyclic Monomers : Moszner et al. (1999) explored the synthesis and radical polymerization of 1,3-bis[(1-alkoxycarbonyl-2-vinylcyclopropane-1-yl)carboxy]benzenes. This is significant in the development of new polymeric materials (Moszner et al., 1999).
Tridentate Cyclometalated Ruthenium(II) Complexes : The study by Yang et al. (2011) on the synthesis of cyclometalated RuII complexes from tridentate ligands has implications for the development of new organometallic catalysts (Yang et al., 2011).
Properties
Molecular Formula |
C12H14 |
---|---|
Molecular Weight |
158.24 g/mol |
IUPAC Name |
(1,2,3-trimethylcycloprop-2-en-1-yl)benzene |
InChI |
InChI=1S/C12H14/c1-9-10(2)12(9,3)11-7-5-4-6-8-11/h4-8H,1-3H3 |
InChI Key |
OHNHLTBFDBOYSK-UHFFFAOYSA-N |
SMILES |
CC1=C(C1(C)C2=CC=CC=C2)C |
Canonical SMILES |
CC1=C(C1(C)C2=CC=CC=C2)C |
Origin of Product |
United States |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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